Cas no 3420-59-5 (1-(3-Hydroxy-2-furyl)ethanone)

• Product Name: 1-(3-Hydroxy-2-furyl)ethanone
• CAS No: 3420-59-5
• Molecular Formula: C₆H₆O₃
• Molecular Weight: 126.11000
• CID: 311726
• PubChem ID: 18898

1-(3-Hydroxy-2-furyl)ethanone Properties

Names and Identifiers

• 1-(3-Hydroxy-2-furyl)ethanone
• 1-(3-hydroxyfuran-2-yl)ethanone
• 1-(3-Hydroxy-[2]furyl)-aethanon
• 1-(3-hydroxy-[2]furyl)-ethanone
• 1-(3-hydroxy-2-furanyl)ethanone
• 1-(3-hydroxy-furan-2-yl)-ethanone
• Ethanone,1-(3-hydroxy-2-furanyl)
• ISOMALTOL
• UNII-76NST80C38
• Ketone, 3-hydroxy-2-furyl methyl
• ISOMALTOL [MI]
• DTXSID301282527
• 3-hydroxyfuran-2-yl methyl ketone
• 2-(1-Hydroxyethylidene)-3(2H)-furanone
• Q2574472
• 3420-59-5
• 3-hydroxy-2-furyl methyl ketone
• DTXSID10187790
• 88511-92-6
• SCHEMBL27812
• 1-(3-Hydroxy-2-furyl)ethanone #
• 76NST80C38
• Ethanone, 1-(3-hydroxy-2-furanyl)-
• 2-acetyl-3-hydroxyfuran
• AKOS025296178
• F95114

• InChIKey： HPIGCVXMBGOWTF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O3/c1-4(7)6-5(8)2-3-9-6/h2-3,8H,1H3
• SMILES： CC(C1OC=CC=1O)=O

Computed Properties

• Exact Mass: 126.03200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.032
• Heavy Atom Count: 9
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• LogP: 1.18780
• PSA: 50.44000
• Refractive Index: 1.508
• Boiling Point: 207.3°Cat760mmHg
• Melting Point: 98-103°
• Flash Point: 79.2°C
• Color/Form: White crystals
• Density: 1.234

1-(3-Hydroxy-2-furyl)ethanone Security Information

1-(3-Hydroxy-2-furyl)ethanone Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones